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Compound of Interest

Compound Name: Irbesartan impurity 20-d4

Cat. No.: B15140630

Essential Safety and Handling Guide for
Irbesartan Impurity 20-d4

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of Irbesartan impurity 20-d4. The following procedural guidance is intended to ensure a safe
laboratory environment and proper management of this chemical compound.

l. Personal Protective Equipment (PPE) and Safe
Handling

When handling Irbesartan impurity 20-d4, which is a deuterium-labeled analog of Irbesartan,
it is imperative to adhere to the following safety protocols to minimize exposure and ensure
personal safety. The compound is classified as causing skin irritation, serious eye irritation, and
may cause respiratory irritation.

Engineering Controls:
e Work should be conducted in a well-ventilated area.

o For procedures that may generate dust, a laboratory fume hood or other form of local
exhaust ventilation should be utilized.
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Personal Protective Equipment:

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles that conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166[1].

¢ Skin Protection:

o Gloves: Wear suitable protective gloves. Gloves must be inspected prior to use to ensure
their integrity[2].

o Clothing: Wear appropriate protective clothing to prevent skin exposure[1]. Fire/flame
resistant clothing is also recommended[2].

o Respiratory Protection: If there is a potential for exposure to dust, an approved respiratory
protection should be worn[3]. Under normal handling conditions with adequate ventilation,
respiratory protection may not be required[1].

Hygiene Measures:

Wash hands thoroughly after handling the substance[4].

Do not eat, drink, or smoke in areas where the chemical is handled or stored[4].

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Avoid prolonged or repeated exposure.

Il. Quantitative Data Summary

While specific occupational exposure limits (OELS) for Irbesartan impurity 20-d4 have not
been established by regulatory bodies, an internal limit for the parent compound, Irbesartan,
can be used as a conservative guideline.
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Parameter Value Source

Occupational Exposure Limit

Irbesartan (8-hour TWA) 0.1 mg/m3 Sanofi-aventis (internal limit)[3]

Physical Properties

Physical State Solid [1]
Appearance White to Off-White Solid [5]
Molecular Formula Cs3H21DaN> [5]
Molecular Weight 523.64 g/mol [5]
Solubility Insoluble in water [1]
Melting Point 180 - 182 °C/ 356 - 359.6 °F [1]

lll. Spill Response and Disposal Plan

Accidental Release Measures: In the event of a spill, follow these procedures to mitigate
exposure and environmental contamination.

e Evacuate and Secure: Keep unnecessary personnel away from the spill area[2][6].
o Ventilate: Ensure adequate ventilation.

o Personal Protection: Wear appropriate PPE as described in Section | before addressing the
spill.

o Containment and Cleanup:

[¢]

Avoid generating dust during cleanupl6].

[e]

Moisten any dust with water before collection[3].

o

Use a shovel or broom to carefully sweep or vacuum up the spilled material[3][6].

[¢]

Place the collected material into a suitable, labeled container for disposal[1][3].
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o Clean the spill surface thoroughly to remove any residual contamination[6].

o Wash the floor with plenty of water and absorb or retain the cleaning water for proper
disposal[3].

Disposal Plan:

e Product Disposal: Dispose of the substance in accordance with applicable regional, national,
and local laws and regulations[4]. The product may be burned in a chemical incinerator
equipped with an afterburner and scrubber[2]. It is recommended to offer excess and expired
materials to a licensed hazardous material disposal company|[2].

o Contaminated Packaging: Dispose of contaminated packaging in the same manner as the
product itself[2].

e Environmental Precautions: Prevent the product from entering drains, sewers, waterways, or
the ground[3][6].

IV. Experimental Workflow Visualization

The following diagram illustrates the logical workflow for responding to a chemical spill of

Irbesartan impurity 20-d4.
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Caption: Chemical Spill Response Workflow for Irbesartan Impurity 20-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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